Cas no 1638763-92-4 (methyl 4-amino-1H-pyrrolo[2,3-b]pyridine-3-carboxylate)

• Product Name: methyl 4-amino-1H-pyrrolo[2,3-b]pyridine-3-carboxylate
• CAS No: 1638763-92-4
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 5711977
• PubChem ID: 84070443
• Update Time: 2025-06-08

methyl 4-amino-1H-pyrrolo[2,3-b]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-1H-pyrrolo[2,3-b]pyridine-3-carboxylate
• methyl4-amino-1H-pyrrolo[2,3-b]pyridine-3-carboxylate
• P20335
• PS-16805
• PB49135
• 1638763-92-4
• 1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid, 4-amino-, methyl ester

• Inchi： 1S/C9H9N3O2/c1-14-9(13)5-4-12-8-7(5)6(10)2-3-11-8/h2-4H,1H3,(H3,10,11,12)
• InChI Key： RMGATXOPRNDRGS-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CNC2C1=C(C=CN=2)N)=O

Computed Properties

• Exact Mass: 191.069476538g/mol
• Monoisotopic Mass: 191.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 81Ų

Experimental Properties

• Density: 1.413±0.06 g/cm3(Predicted)
• pka: 13.53±0.40(Predicted)

Additional information on methyl 4-amino-1H-pyrrolo[2,3-b]pyridine-3-carboxylate

Professional Introduction to Methyl 4-amino-1H-pyrrolo[2,3-b]pyridine-3-carboxylate (CAS No. 1638763-92-4)

Methyl 4-amino-1H-pyrrolo[2,3-b]pyridine-3-carboxylate, identified by its CAS number 1638763-92-4, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic molecule, featuring a fused pyrrole and pyridine ring system, has garnered considerable attention due to its structural complexity and potential biological activities. The presence of both amino and carboxylate functional groups makes it a versatile intermediate for the development of various pharmacologically relevant molecules.

The compound's structure, characterized by a pyrrolopyridine core, is particularly intriguing for medicinal chemists. Pyrrolopyridine scaffolds are well-documented in the literature for their role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding. The specific substitution pattern in methyl 4-amino-1H-pyrrolo[2,3-b]pyridine-3-carboxylate enhances its potential as a building block for drug discovery campaigns.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such compounds. Studies utilizing molecular modeling techniques have suggested that derivatives of this molecule may exhibit inhibitory effects on certain kinases and transcription factors, which are implicated in various diseases, including cancer and inflammatory disorders. The amino group at the 4-position and the carboxylate moiety at the 3-position provide multiple sites for further functionalization, allowing for the design of molecules with tailored properties.

In the realm of drug development, the synthesis of methyl 4-amino-1H-pyrrolo[2,3-b]pyridine-3-carboxylate has been optimized through multiple synthetic routes. One such approach involves a multi-step sequence starting from commercially available precursors, employing palladium-catalyzed cross-coupling reactions to construct the pyrrolopyridine core. This method has been reported to provide high yields and excellent regioselectivity, making it suitable for large-scale production.

The utility of this compound extends beyond its use as an intermediate. It has been employed in the synthesis of more complex molecules with demonstrated biological activity. For instance, researchers have utilized derivatives of methyl 4-amino-1H-pyrrolo[2,3-b]pyridine-3-carboxylate to develop novel inhibitors targeting specific enzymatic pathways. These inhibitors have shown promise in preclinical studies, highlighting the compound's significance in medicinal chemistry.

The growing interest in this class of compounds has also spurred innovation in synthetic methodologies. Recent publications have described novel catalytic systems that enhance the efficiency of key transformations involved in the synthesis of pyrrolopyridines. These advancements not only improve the accessibility of methyl 4-amino-1H-pyrrolo[2,3-b]pyridine-3-carboxylate but also pave the way for exploring new structural variants with enhanced biological properties.

From a regulatory perspective, the handling and use of methyl 4-amino-1H-pyrrolo[2,3-b]pyridine-3-carboxylate must adhere to established safety protocols to ensure worker safety and environmental protection. While not classified as a hazardous material under current regulations, proper storage conditions and handling procedures are essential to maintain its stability and prevent degradation.

The future prospects for this compound are promising, with ongoing research aimed at expanding its applications in drug discovery and material science. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further innovation, leveraging the unique structural features of methyl 4-amino-1H-pyrrolo[2,3-b]pyridine-3-carboxylate to develop novel therapeutics.

In conclusion, methyl 4-amino-1H-pyrrolo[2,3-b]pyridine-3-carboxylate (CAS No. 1638763-92-4) represents a valuable asset in modern chemical biology and pharmaceutical research. Its complex structure and functional diversity make it an ideal candidate for further exploration in drug development. As synthetic methodologies continue to evolve and our understanding of biological systems deepens, this compound is poised to play a pivotal role in shaping future therapeutic strategies.